Cas no 2138507-15-8 (3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine
• CAS No: 2138507-15-8
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6148095
• PubChem ID: 165963669
• Update Time: 2025-06-13

3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine
• EN300-1111003
• 2138507-15-8

• Inchi： 1S/C12H23N3/c1-9(6-12(3,4)5)7-15-8-11(13)10(2)14-15/h8-9H,6-7,13H2,1-5H3
• InChI Key： MYHUAQIHEBZAPC-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine

Comprehensive Overview of 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine (CAS No. 2138507-15-8)

3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine (CAS No. 2138507-15-8) is a specialized organic compound belonging to the pyrazole class, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trimethylpentyl side chain and an amine functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating chronic diseases.

The compound’s CAS number 2138507-15-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing emphasis on sustainable chemistry, 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine is also being explored for its eco-friendly synthesis routes. Recent studies highlight its role in catalysis and material science, aligning with trends in green chemistry and circular economy initiatives.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Laboratory tests confirm that 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for formulation development. Its stability at room temperature further enhances its practicality for industrial-scale applications.

In the context of pharmaceutical intermediates, this compound’s amine group offers reactive sites for derivatization, a feature highly sought after in medicinal chemistry. The surge in AI-driven drug design has amplified interest in such scaffolds, as computational models predict their compatibility with biological targets. Notably, its structural similarity to known kinase inhibitors has sparked investigations into its potential for oncology research.

From an agrochemical perspective, 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine is being evaluated for its role in developing next-generation pesticides and herbicides. The trimethylpentyl moiety may contribute to enhanced lipophilicity, improving membrane penetration in target organisms. This aligns with the industry’s shift toward low-toxicity and high-efficiency crop protection agents.

Another trending topic is the compound’s patent landscape. A review of intellectual property databases reveals multiple filings related to its synthesis methods and applications, particularly in biocatalysis and nanotechnology. Companies are actively exploring its integration into smart materials, such as stimuli-responsive polymers, to address challenges in drug delivery systems.

For researchers seeking analytical methods, techniques like HPLC and LC-MS have proven effective for quantifying 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine in complex matrices. Its distinct UV absorption profile facilitates detection, while NMR spectroscopy provides detailed structural validation. These attributes are crucial for quality control in GMP-compliant manufacturing.

In summary, 3-methyl-1-(2,4,4-trimethylpentyl)-1H-pyrazol-4-amine (CAS No. 2138507-15-8) represents a promising candidate for multidisciplinary applications. Its adaptability to green synthesis, compatibility with high-throughput screening, and relevance to cutting-edge research underscore its value in modern science. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.